Cas no 929-48-6 (7-Formylheptanoic Acid)

7-Formylheptanoic Acid structure
7-Formylheptanoic Acid structure
Product Name:7-Formylheptanoic Acid
CAS No:929-48-6
MF:C8H14O3
MW:158.194962978363
CID:808199
PubChem ID:70246
Update Time:2025-04-25

7-Formylheptanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 7-formylheptanoic acid
    • 8-oxooctanoic acid
    • Octanoic acid, 8-oxo-
    • UEXYJHLCLUYOFA-UHFFFAOYSA-N
    • SCHEMBL274867
    • D80547
    • EN300-7706761
    • 8-Oxooctanoicacid
    • BS-17862
    • EINECS 213-199-6
    • NS00039508
    • DTXSID30239189
    • 929-48-6
    • MFCD20638239
    • 8-oxo-octanoic acid
    • LMFA01060212
    • AKOS037649293
    • DTXCID00161680
    • 7-Formylheptanoic Acid
    • Inchi: 1S/C8H14O3/c9-7-5-3-1-2-4-6-8(10)11/h7H,1-6H2,(H,10,11)
    • InChI Key: UEXYJHLCLUYOFA-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCC=O)=O

Computed Properties

  • Exact Mass: 158.094294304g/mol
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 54.4Ų

7-Formylheptanoic Acid Pricemore >>

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Additional information on 7-Formylheptanoic Acid

Octanoic Acid, 8-Oxo-: A Comprehensive Overview

Octanoic acid, 8-oxo- is a compound that has garnered significant attention in the field of biomedical research. Known by its CAS registry number 929-48-6, this molecule represents an interesting intersection of organic chemistry and biological applications. Its unique structure, featuring an eight-carbon chain with a keto group at the terminal position, makes it a subject of interest for researchers exploring its potential in various therapeutic and industrial contexts.

The compound's chemical properties make it a versatile starting material for synthesizing other chemicals and pharmaceutical agents. Recent studies have highlighted its role in biomolecular interactions, particularly in relation to enzymes and proteins that target keto fatty acids. These interactions have implications in fields ranging from metabolic disorders to oncology.

In the realm of biomedical research, octanoic acid, 8-oxo- has shown promise as a precursor for bioactive compounds. Its ability to undergo various chemical transformations, such as oxidation and hydroxylation, opens up avenues for creating targeted therapies. For instance, derivatives of this compound have been explored for their potential in antimicrobial and anti-inflammatory applications.

Recent advancements in metabolomics have further underscored the importance of understanding how such compounds interact with cellular pathways. Research published in 2023 has demonstrated that octanoic acid, 8-oxo- can modulate key enzymes involved in lipid metabolism, offering new insights into its potential therapeutic uses.

One of the most exciting developments involving this compound is its application in precision medicine. By leveraging advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR), scientists have been able to pinpoint specific pathways where octanoic acid, 8-oxo- exerts its effects. This precision not only enhances the efficacy of potential treatments but also minimizes adverse effects.

Moreover, the compound's stability and solubility make it an ideal candidate for both in vitro and in vivo studies. Its ability to resist enzymatic degradation while maintaining biological activity positions it as a valuable tool in drug discovery.

In summary, octanoic acid, 8-oxo-, with CAS No 929-48-6, stands at the forefront of innovative research in the biomedical field. Its unique chemical profile and versatile applications ensure that it continues to be a subject of intensive study, paving the way for groundbreaking advancements in therapeutic development.

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